Cas no 1255717-25-9 (4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride)

• Product Name: 4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride
• CAS No: 1255717-25-9
• MF: C₉H₁₆ClN₃
• MW: 201.696440696716
• MDL: MFCD09864303
• CID: 4565134
• PubChem ID: 53398797
• Update Time: 2025-05-20

4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(1H-Imidazol-1-ylmethyl)piperidine dihydrochloride
• 4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride
• 4-(1H-Imidazol-1-ylmethyl)piperidine dihydrochloride, AldrichCPR
• 4-(imidazol-1-ylmethyl)piperidine;dihydrochloride
• MFCD09864303
• AKOS026676935
• 4-(IMIDAZOL-1-YLMETHYL)PIPERIDINE DIHYDROCHLORIDE
• EN300-235004
• 4-(1H-Imidazol-1-ylmethyl)piperidinedihydrochloride
• F2145-0601
• BS-39339
• 1255717-25-9

• MDL： MFCD09864303
• Inchi： 1S/C9H15N3.ClH/c1-3-10-4-2-9(1)7-12-6-5-11-8-12;/h5-6,8-10H,1-4,7H2;1H
• InChI Key： PJZFPPGMFMXLGL-UHFFFAOYSA-N
• SMILES： C(N1C=NC=C1)C1CCNCC1.Cl

Computed Properties

• Exact Mass: 237.0799529g/mol
• Monoisotopic Mass: 237.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride

Professional Introduction to 4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride (CAS No. 1255717-25-9)

4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride, with the CAS number 1255717-25-9, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 1H-imidazol-1-yl moiety, contribute to its unique chemical properties and biological interactions, making it a subject of considerable interest in medicinal chemistry research.

The piperidine dihydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various chemical and biological assays. Piperidine derivatives have been extensively studied due to their role as key pharmacophores in numerous drugs targeting central nervous system disorders, cardiovascular diseases, and infectious diseases. The imidazole ring in 4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride introduces additional hydrogen bonding capabilities and electronic properties that can influence its binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with biological receptors at an unprecedented level of detail. Studies suggest that the 1H-imidazol-1-yl group can form stable hydrogen bonds with polar residues in protein binding pockets, enhancing the compound's ability to modulate enzyme activity and receptor function. This has opened up new avenues for developing drugs with improved selectivity and efficacy.

In the context of drug development, 4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride has been investigated for its potential as an intermediate in synthesizing novel therapeutic agents. Its structural framework allows for modifications that can fine-tune pharmacokinetic properties such as bioavailability, metabolic stability, and cell membrane permeability. These attributes are crucial for optimizing drug candidates for clinical translation.

The compound's relevance extends to the study of kinase inhibitors, where piperidine derivatives have shown promise in targeting various kinases involved in cancer and inflammatory diseases. The presence of the 1H-imidazol-1-yl moiety can serve as a recognition element for specific kinase domains, enabling the design of highly potent and selective inhibitors. Preliminary studies have indicated that derivatives of 4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride exhibit inhibitory activity against certain kinases, making them valuable candidates for further development.

Furthermore, the synthesis of 4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride involves well-established organic chemistry techniques, ensuring scalability and reproducibility in industrial settings. The availability of synthetic routes allows for large-scale production, which is essential for preclinical studies and eventual clinical trials. The compound's stability under various storage conditions also makes it a practical choice for pharmaceutical applications.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising compounds like 4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride. Predictive models can assess potential drug-likeness parameters, such as solubility, toxicity, and pharmacokinetic properties, based on structural features alone. This high-throughput screening approach has significantly reduced the time required to identify lead compounds for further optimization.

Ethical considerations and regulatory compliance are paramount in pharmaceutical research. The development of new drugs must adhere to stringent guidelines to ensure safety and efficacy for patients. 4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride, as a derivative with established biological activity, represents a valuable asset in this regard. Its potential applications span multiple therapeutic areas, offering hope for addressing unmet medical needs.

The future prospects of 4-[(1H-imidazol-1-yl)methyl]piperidine dihydrochloride are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. By leveraging cutting-edge technologies and interdisciplinary approaches, researchers can unlock the full potential of this compound and contribute to advancements in global healthcare.